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Compound of Interest

Compound Name: N-Methylpiperazine-d11

Cat. No.: B12399036

Essential Safety and Handling Guide for N-
Methylpiperazine-d11

This guide provides critical safety, handling, and disposal information for N-Methylpiperazine-
d11, tailored for researchers, scientists, and drug development professionals. The following
procedures are designed to ensure the safe and effective use of this compound in a laboratory
setting.

Hazard Identification and Classification

N-Methylpiperazine-d11 is a deuterated form of N-Methylpiperazine. While specific data for
the deuterated compound is limited, the safety profile is expected to be analogous to its non-
deuterated counterpart. N-Methylpiperazine is classified as a flammable liquid and vapor, is
harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and
may cause an allergic skin reaction. It is also suspected of damaging fertility or the unborn child
and is fatal if inhaled.[1]

GHS Hazard Statements:
e H226: Flammable liquid and vapour.[2][3]
e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1][3]
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H314: Causes severe skin burns and eye damage.[1][2][3]

H317: May cause an allergic skin reaction.[1][2]

H330: Fatal if inhaled.[1]

H361: Suspected of damaging fertility or the unborn child.[1]

Physical and Chemical Properties

Property Value

Molecular Formula CsH12Nz2 (for non-deuterated)
Molecular Weight 100.16 g/mol (for non-deuterated)[4][5]
Appearance Clear, colorless liquid[4][6]

Odor Ammonia-like[4]

Boiling Point 138 °C / 280.4 °F[4][5][6]

Melting Point -6 °C / 21.2 °F[4][5][6]

Flash Point 42 °C/107.6 °F[4]

Specific Gravity 0.903[4][5]

Solubility Miscible in water[5][6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling N-
Methylpiperazine-d11. The following table outlines the required PPE.
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Body Part

Required Protection

Specifications

Eyes/Face

Safety Goggles or Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Skin

Chemical-resistant Gloves and
Lab Coat

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4][7] Flame
retardant antistatic protective

clothing is recommended.[2]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
In case of inadequate
ventilation, wear respiratory

protection.[1]

A typical Level B protective ensemble may be required for large spills or in situations with a

high risk of exposure, which includes a self-contained breathing apparatus (SCBA).[8]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks associated with N-

Methylpiperazine-d11.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood.[1][7]
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]
o Use explosion-proof electrical, ventilating, and lighting equipment.[4][9]

e Ground and bond containers and receiving equipment to prevent static discharge.[4][9]
2. Handling the Compound:

e Avoid all personal contact, including inhalation of vapors.[1]

e Do not eat, drink, or smoke when using this product.[1][4]

¢ Use only non-sparking tools.[4][9]

o Keep the container tightly closed when not in use.[2][4]

o Keep away from heat, sparks, open flames, and hot surfaces.[2][3][4]

3. In Case of a Spill:

e Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding breathing
vapors and contact with skin and eyes.[1] Use liquid-absorbent material to take up the spill.

[2]

e Major Spills: Evacuate the area and move upwind.[1] Alert the fire brigade and inform them
of the location and nature of the hazard.[1] Wear a self-contained breathing apparatus and
protective gloves.[1]

Disposal Plan

Proper disposal of N-Methylpiperazine-d11 and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

o Dispose of contents and container to an approved waste disposal plant.[2][4]
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» Waste material must be disposed of in accordance with national and local regulations.[2]
e Do not allow the chemical to enter drains.[2]

2. Contaminated Packaging:

o Empty containers may retain explosive vapors.[1]

e Do not cut, drill, grind, or weld on or near the container.[1]

e Handle empty containers with care as residual vapors are flammable.[9]

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[10]

Experimental Workflow and Safety Procedures
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Caption: Workflow for safe handling of N-Methylpiperazine-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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